10-Debc hydrochloride
10-Debc hydrochloride
Selective inhibitor of Akt/PKB. Inhibits IGF-1-stimulated phosphorylation and activation of Akt (complete inhibition at 2.5 μM), suppressing downstream activation of mTOR, p70 S6 kinase and S6 ribosomal protein. Shows no activity at PDK1, SGK1 or PI 3-kinase. Inhibits cell growth (IC50 ~ 2-6 μM) and induces apoptosis in rhabdomyosarcoma cells.
Brand Name:
Vulcanchem
CAS No.:
925681-41-0
VCID:
VC0004525
InChI:
InChI=1S/C20H25ClN2O.ClH/c1-3-22(4-2)13-7-8-14-23-17-9-5-6-10-19(17)24-20-12-11-16(21)15-18(20)23;/h5-6,9-12,15H,3-4,7-8,13-14H2,1-2H3;1H
SMILES:
CCN(CC)CCCCN1C2=CC=CC=C2OC3=C1C=C(C=C3)Cl.Cl
Molecular Formula:
C20H26Cl2N2O
Molecular Weight:
381.3 g/mol
10-Debc hydrochloride
CAS No.: 925681-41-0
Cat. No.: VC0004525
Molecular Formula: C20H26Cl2N2O
Molecular Weight: 381.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Selective inhibitor of Akt/PKB. Inhibits IGF-1-stimulated phosphorylation and activation of Akt (complete inhibition at 2.5 μM), suppressing downstream activation of mTOR, p70 S6 kinase and S6 ribosomal protein. Shows no activity at PDK1, SGK1 or PI 3-kinase. Inhibits cell growth (IC50 ~ 2-6 μM) and induces apoptosis in rhabdomyosarcoma cells. |
|---|---|
| CAS No. | 925681-41-0 |
| Molecular Formula | C20H26Cl2N2O |
| Molecular Weight | 381.3 g/mol |
| IUPAC Name | 4-(2-chlorophenoxazin-10-yl)-N,N-diethylbutan-1-amine;hydrochloride |
| Standard InChI | InChI=1S/C20H25ClN2O.ClH/c1-3-22(4-2)13-7-8-14-23-17-9-5-6-10-19(17)24-20-12-11-16(21)15-18(20)23;/h5-6,9-12,15H,3-4,7-8,13-14H2,1-2H3;1H |
| Standard InChI Key | SVKSJUIYYCQZEC-UHFFFAOYSA-N |
| SMILES | CCN(CC)CCCCN1C2=CC=CC=C2OC3=C1C=C(C=C3)Cl.Cl |
| Canonical SMILES | CCN(CC)CCCCN1C2=CC=CC=C2OC3=C1C=C(C=C3)Cl.Cl |
| Appearance | Assay:≥95%A crystalline solid |
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